Cas no 1182323-46-1 ([2,6]-naphthyridin-1-(2H)-one hydrobromide)

• Product Name: [2,6]-naphthyridin-1-(2H)-one hydrobromide
• CAS No: 1182323-46-1
• MF: C₈H₇BrN₂O
• MW: 227.057980775833
• CID: 2894211
• PubChem ID: 57416964
• Update Time: 2025-06-11

[2,6]-naphthyridin-1-(2H)-one hydrobromide Chemical and Physical Properties

Names and Identifiers

• [2,6]-naphthyridin-1-(2H)-one hydrobromide
• 2,6-Naphthyridin-1(2H)-one hydrobromide
• SCHEMBL2246198
• SY348087
• NTWDDYBJKDKZAT-UHFFFAOYSA-N
• 2,6-Naphthyridin-1(2H)-onehydrobromide
• 1182323-46-1

• Inchi： 1S/C8H6N2O.BrH/c11-8-7-2-3-9-5-6(7)1-4-10-8;/h1-5H,(H,10,11);1H
• InChI Key： NTWDDYBJKDKZAT-UHFFFAOYSA-N
• SMILES： Br.O=C1C2C=CN=CC=2C=CN1

Computed Properties

• Exact Mass: 225.97400
• Monoisotopic Mass: 225.97418Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 200
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42Ų

Experimental Properties

• PSA: 45.75000
• LogP: 1.88120

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines

Additional information on [2,6]-naphthyridin-1-(2H)-one hydrobromide

Comprehensive Overview of [2,6]-Naphthyridin-1-(2H)-one Hydrobromide (CAS No. 1182323-46-1)

[2,6]-Naphthyridin-1-(2H)-one hydrobromide (CAS No. 1182323-46-1) is a heterocyclic organic compound gaining significant attention in pharmaceutical and material science research. This naphthyridine derivative exhibits unique structural properties, making it valuable for drug discovery and advanced material applications. With the increasing demand for novel bioactive molecules, researchers are exploring its potential as a kinase inhibitor scaffold and fluorescence probe precursor.

The compound's hydrogen bromide salt form enhances its stability and solubility, crucial for biological studies. Recent publications highlight its role in developing targeted cancer therapies, particularly in modulating protein-protein interactions. The fused bicyclic structure of [2,6]-naphthyridin-1-(2H)-one core allows diverse functionalization, addressing current challenges in selective enzyme inhibition – a hot topic in precision medicine discussions.

Analytical characterization of CAS 1182323-46-1 reveals excellent thermal stability (decomposition >250°C), with HPLC purity typically exceeding 98%. These properties meet stringent requirements for high-throughput screening in drug development pipelines. The scientific community particularly values its balanced lipophilicity profile (calculated logP 1.2-1.8), which addresses contemporary needs for blood-brain barrier penetration in CNS drug design.

Emerging applications include its use as a photoactive component in organic electronics, responding to growing interest in flexible display technologies. The compound's extended π-conjugation system enables tunable optoelectronic properties, with absorption maxima around 320-350 nm – making it relevant for OLED material research. These characteristics align with current industry focus on energy-efficient materials for sustainable technology solutions.

In synthetic chemistry, [2,6]-naphthyridin-1-(2H)-one hydrobromide serves as a versatile building block for constructing complex molecular architectures. Its bromide counterion facilitates various nucleophilic substitution reactions, a feature frequently searched by medicinal chemists optimizing structure-activity relationships. Recent patent analyses show increasing claims incorporating this scaffold in antiviral compound libraries, reflecting pandemic-driven research trends.

Quality control protocols for CAS 1182323-46-1 emphasize rigorous residual solvent analysis, particularly for DMSO and DMF content below ICH Q3C limits. This ensures compliance with GMP standards for preclinical development – a critical consideration for researchers comparing API intermediates suppliers. The compound's crystalline morphology has been characterized by PXRD, providing reference data for polymorph screening studies.

Environmental fate studies indicate moderate biodegradability (OECD 301B), positioning it favorably among green chemistry initiatives. Its ecotoxicity profile (Daphnia magna EC50 >100 mg/L) meets current REACH compliance requirements, addressing growing regulatory concerns in chemical development. These attributes contribute to its selection in benign-by-design pharmaceutical strategies.

From a commercial perspective, [2,6]-naphthyridin-1-(2H)-one hydrobromide is available in various packaging configurations (1g to 1kg) with custom synthesis options. Suppliers typically provide comprehensive spectroscopic data (1H/13C NMR, HRMS) and COA documentation, responding to procurement specialists' needs for material traceability. Current market analysis shows steady demand growth (CAGR 6.8%) in the contract research sector.

Future research directions may explore its potential in proteolysis targeting chimeras (PROTACs) and covalent inhibitor design, areas generating substantial academic interest. The compound's hydrogen bond acceptor/donor pattern (2/1) makes it particularly suitable for fragment-based drug discovery – a technique gaining traction in cost-effective lead generation. These applications position CAS 1182323-46-1 as a molecule with enduring relevance in life sciences innovation.